Cas no 58371-02-1 (5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one structure
58371-02-1 structure
Product Name:5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
CAS No:58371-02-1
MF:C9H15N3OS
MW:213.29990029335
CID:948407
PubChem ID:3034601
Update Time:2025-04-19

5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-[(diethylamino)methyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • 5-(diethylaminomethyl)-2-sulfanylidene-1H-pyrimidin-4-one
    • 4(1H)-Pyrimidinone, 2,3-dihydro-5-((diethylamino)methyl)-2-thioxo-
    • 5-((Diethylamino)methyl)-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
    • 5-(Diethylamino)methyl-2-thiouracil
    • 5-diethylaminomethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
    • AC1MHXUS
    • AG-G-06474
    • BRN 0649860
    • CTK1G9553
    • NSC171350
    • 5-((Diethylamino)methyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • DTXSID00207092
    • 58371-02-1
    • 5-25-15-00504 (Beilstein Handbook Reference)
    • NSC 171350
    • NSC-171350
    • Inchi: 1S/C9H15N3OS/c1-3-12(4-2)6-7-5-10-9(14)11-8(7)13/h5H,3-4,6H2,1-2H3,(H2,10,11,13,14)
    • InChI Key: RHUZWQCUUROTTN-UHFFFAOYSA-N
    • SMILES: S=C1NC=C(C(N1)=O)CN(CC)CC

Computed Properties

  • Exact Mass: 213.09375
  • Monoisotopic Mass: 213.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • PSA: 44.37
  • LogP: 1.27430
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